Cas no 2140264-54-4 (rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride, trans)

• Product Name: rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride, trans
• CAS No: 2140264-54-4
• MF: C₉H₈BrClO₂S
• MW: 295.580619812012
• MDL: MFCD32706563
• CID: 5610985
• PubChem ID: 132351261
• Update Time: 2025-11-06

rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride, trans Chemical and Physical Properties

Names and Identifiers

• AT13354
• EN300-832838
• TRANS-2-(3-BROMOPHENYL)CYCLOPROPANE-1-SULFONYL CHLORIDE
• (1R,2S)-2-(3-Bromophenyl)cyclopropane-1-sulfonyl chloride
• rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride
• 2140264-54-4
• rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride, trans

• MDL： MFCD32706563
• Inchi： 1S/C9H8BrClO2S/c10-7-3-1-2-6(4-7)8-5-9(8)14(11,12)13/h1-4,8-9H,5H2/t8-,9+/m0/s1
• InChI Key： CTZKOXRMLNWDEB-DTWKUNHWSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1C[C@H]1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 293.91169g/mol
• Monoisotopic Mass: 293.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride, trans

Rac-(1R,2S)-2-(3-Bromophenyl)cyclopropane-1-sulfonyl Chloride, Trans

Rac-(1R,2S)-2-(3-Bromophenyl)cyclopropane-1-sulfonyl Chloride, Trans (CAS No. 2140264-54-4) is a highly specialized organic compound with significant applications in modern synthetic chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The molecule's unique structure, featuring a cyclopropane ring fused with a sulfonyl chloride group and a bromophenyl substituent, makes it a valuable building block in asymmetric synthesis and medicinal chemistry.

The cyclopropane ring in this compound is a key structural feature that contributes to its reactivity and selectivity in various chemical transformations. Recent studies have highlighted the importance of strained rings like cyclopropane in enhancing the reactivity of sulfonyl chlorides. For instance, researchers have demonstrated that the strain within the cyclopropane ring can facilitate nucleophilic substitutions at the sulfonyl carbon, making this compound an excellent substrate for forming sulfonamides and other related structures. This property has been leveraged in the development of novel drug candidates targeting various therapeutic areas.

The 3-bromophenyl substituent adds another layer of functionality to this compound. Bromine's electron-withdrawing nature enhances the electrophilicity of the aromatic ring, making it an ideal site for further substitution reactions. In recent years, there has been growing interest in using such aryl bromides as precursors for cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. This reaction allows for the construction of biaryl structures with high precision, which are crucial in drug design and materials science.

One of the most notable applications of rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride, trans is its use as a chiral auxiliary in asymmetric synthesis. The trans configuration of the molecule ensures high enantioselectivity in reactions involving this compound. Recent advancements in asymmetric catalysis have further expanded its utility. For example, researchers have employed this compound in tandem catalytic processes to construct complex chiral molecules with unprecedented efficiency.

In addition to its role as an intermediate, this compound has also been studied for its potential as a building block in polymer chemistry. The combination of a strained cyclopropane ring and a reactive sulfonyl chloride group makes it suitable for designing novel polymeric materials with unique mechanical and electronic properties. Ongoing research is exploring its use in creating stimuli-responsive polymers that can find applications in drug delivery systems and smart materials.

From a synthetic perspective, the preparation of rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride, trans involves a multi-step process that requires precise control over stereochemistry and reaction conditions. The synthesis typically begins with the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other strain-inducing methods. Subsequent steps involve functionalization with bromine and introduction of the sulfonyl chloride group via nucleophilic aromatic substitution or other suitable techniques.

The handling and storage of this compound require careful consideration due to its chemical reactivity. It is important to note that while it is not classified as a hazardous material under standard definitions (as per regulatory guidelines), proper precautions should be taken to ensure safe handling practices. This includes working under inert atmospheres and using appropriate personal protective equipment.

In conclusion, rac-(1R,2S)-2-(3-bromophenyl)cyclopropane-1-sulfonyl chloride, trans (CAS No. 2140264-54-4) stands out as a versatile and valuable compound in contemporary organic synthesis. Its unique structure enables it to serve as an intermediate in diverse chemical transformations, from asymmetric synthesis to polymer chemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.